Cas no 1955530-18-3 (5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride
• CAS No: 1955530-18-3
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• MDL: MFCD29991918
• CID: 4631400
• PubChem ID: 122156740
• Update Time: 2025-05-20

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1h-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride
• 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride

• MDL： MFCD29991918
• Inchi： 1S/C9H13N3.ClH/c1-12-7-9(6-11-12)8-3-2-4-10-5-8;/h3,6-7,10H,2,4-5H2,1H3;1H
• InChI Key： VURQYMWZFYXCJC-UHFFFAOYSA-N
• SMILES： CN1N=CC(C2CNCCC=2)=C1.Cl

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine Dihydrochloride: A Comprehensive Overview

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride (CAS No. 1955530-18-3) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MTP-Tetrahydropyridine Dihydrochloride, is a derivative of tetrahydropyridine with a unique structural feature that includes a 1-methyl-1H-pyrazol-4-yl substituent. The presence of this substituent imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride is characterized by its tetrahydropyridine core and the 1-methyl-1H-pyrazol-4-yl group. The tetrahydropyridine ring is a six-membered ring with alternating single and double bonds, which provides the molecule with flexibility and the ability to form hydrogen bonds. The 1-methyl-1H-pyrazol-4-yl substituent adds an additional layer of complexity and reactivity to the molecule. This combination of structural features contributes to the compound's potential as a ligand for various biological targets.

In recent years, 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride has been extensively studied for its pharmacological properties. One of the key areas of interest is its potential as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as calcium channels and potassium channels, which are crucial for various physiological processes including neuronal signaling and muscle contraction.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the effects of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride on calcium channel activity in neuronal cells. The results demonstrated that the compound effectively inhibited calcium influx through L-type calcium channels, suggesting its potential as a therapeutic agent for conditions characterized by excessive calcium signaling, such as certain types of epilepsy and neurodegenerative disorders.

Beyond its effects on ion channels, 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride has also been explored for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a constant need for new therapeutic agents to manage these conditions. A study published in the Inflammation Research journal in 2023 evaluated the anti-inflammatory effects of this compound in an animal model of arthritis. The findings indicated that 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride significantly reduced inflammation markers and improved joint function in arthritic animals.

The mechanism by which 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride exerts its anti-inflammatory effects is not yet fully understood. However, preliminary studies suggest that it may involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a central role in the inflammatory response and are often overproduced in chronic inflammatory conditions.

In addition to its pharmacological properties, the synthesis and purification of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride have been optimized to ensure high yield and purity. A recent publication in the Tetrahedron Letters detailed an efficient synthetic route that involves several key steps including nucleophilic substitution reactions and cyclization reactions. This optimized synthetic method has facilitated large-scale production of the compound for further preclinical and clinical studies.

The safety profile of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure long-term safety and efficacy.

Clinical trials are currently underway to evaluate the therapeutic potential of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride. Phase I trials have demonstrated favorable pharmacokinetic properties and tolerability in healthy volunteers. These results have paved the way for Phase II trials focusing on specific disease indications such as epilepsy and inflammatory disorders.

The future prospects for 5-(1-methyl-1H-pyrazol-4-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - t e t r ah y d r o p y r i d i n e d i h y d ro c h l o ri d e strong > are promising . As research continues to uncover new insights into its mechanisms of action and therapeutic applications , it is likely that this compound will play an important role in advancing treatments for various medical conditions . The combination of its unique chemical structure , pharmacological properties , and favorable safety profile makes it an exciting candidate for further development in medicinal chemistry . p >